Cas no 2755718-64-8 (5-(3-methoxy-4-methylphenyl)thiazol-2-amine)

• Product Name: 5-(3-methoxy-4-methylphenyl)thiazol-2-amine
• CAS No: 2755718-64-8
• MF: C₁₁H₁₂N₂OS
• MW: 220.29
• CID: 5080987
• Update Time: 2026-03-01

5-(3-methoxy-4-methylphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxy-4-methylphenyl)thiazol-2-amine

• Inchi： 1S/C11H12N2OS/c1-7-3-4-8(5-9(7)14-2)10-6-13-11(12)15-10/h3-6H,1-2H3,(H2,12,13)
• InChI Key： PXSJPICKZFERGO-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(C)=C1OC)C1SC(=NC=1)N

Additional information on 5-(3-methoxy-4-methylphenyl)thiazol-2-amine

Introduction to 5-(3-methoxy-4-methylphenyl)thiazol-2-amine (CAS No. 2755718-64-8)

5-(3-methoxy-4-methylphenyl)thiazol-2-amine, with the CAS number 2755718-64-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The unique structure of 5-(3-methoxy-4-methylphenyl)thiazol-2-amine makes it a promising candidate for various therapeutic applications.

The chemical structure of 5-(3-methoxy-4-methylphenyl)thiazol-2-amine consists of a thiazole ring substituted with a 3-methoxy-4-methylphenyl group. The thiazole ring, characterized by its five-membered heterocyclic structure containing one sulfur and one nitrogen atom, is a common scaffold in many bioactive molecules. The presence of the methoxy and methyl groups on the phenyl ring enhances the compound's lipophilicity and influences its biological activity.

Recent studies have explored the potential of 5-(3-methoxy-4-methylphenyl)thiazol-2-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 5-(3-methoxy-4-methylphenyl)thiazol-2-amine has also shown promise as an anti-inflammatory agent. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 5-(3-methoxy-4-methylphenyl)thiazol-2-amine could be a valuable therapeutic option for treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

The antitumor potential of 5-(3-methoxy-4-methylphenyl)thiazol-2-amine has also been investigated. Research conducted at the National Cancer Institute revealed that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves inducing apoptosis through the modulation of mitochondrial function and the activation of caspase cascades. These findings highlight the potential of 5-(3-methoxy-4-methylphenyl)thiazol-2-amine as a novel anticancer agent.

The pharmacokinetic properties of 5-(3-methoxy-4-methylphenyl)thiazol-2-amine have been studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, it exhibits low toxicity in animal models, which is a crucial factor for its development as a therapeutic agent.

In conclusion, 5-(3-methoxy-4-methylphenyl)thiazol-2-amine (CAS No. 2755718-64-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its neuroprotective, anti-inflammatory, and antitumor properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.